5,7-dimethoxy-2-(3,5-dimethylphenyl)quinazolin-4(3H)-one

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 2-(3,5-dimethylphenyl)-5,7-dimethoxy-3H-quinazolin-4-one
• InChI: InChI=1S/C18H18N2O3/c1-10-5-11(2)7-12(6-10)17-19-14-8-13(22-3)9-15(23-4)16(14)18(21)20-17/h5-9H,1-4H3,(H,19,20,21)
• InChI Key: CPNJZIMFXYURFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC3=C(C(=CC(=C3)OC)OC)C(=O)N2)C

Description

5,7-dimethoxy-2-(3,5-dimethylphenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-4,6-dimethoxybenzamide (0.0700 g, 0.36 mmol) and 3,5-dimethylbenzoyl chloride (0.112 g, 0.65 mmol) in THF (5.0 mL) was placed in a microwave reactor at 80° C. for 30 min. The THF was removed under reduced pressure, and the residue was purified via CombiFlash chromatography to yield the expected amide. This material was used directly in the next step. A mixture of the amide and H2O/MeCN (2:1, 5.00 mL) was basified to pH 12 with 2 N NaOH and stirred at 80° C. for 16 h. The mixture was cooled and neutralized with 1 N HCl. The resulting precipitate was collected on a frit, washed with water (5.00 mL) and lyophilized to yield 2-(3,5-dimethylphenyl)-5,7-dimethoxyquinazolin-4(3H)-one (0.0395 g, 31% over two steps) as a white solid. Selected data: 1H NMR (300 MHz, DMSO-d6) δ 11.88 (s, 1H), 7.80 (s, 2H), 7.21 (s, 1H), 6.76 (d, J=2.24 Hz, 1H), 6.53 (d, J=2.21 Hz, 1H), 3.89 (s, 3H), 3.85 (s, 3H), 2.35 (s, 6H); MS (APCI) m/z 311 [M+H]+.